Cas no 1705246-29-2 (2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole)

• Product Name: 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole
• CAS No: 1705246-29-2
• MF: C₁₂H₁₁BrN₂O₃S₂
• MW: 375.261339426041
• CID: 5802689
• PubChem ID: 90627744
• Update Time: 2025-05-24

2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS025101209
• F6471-3949
• 2-{[1-(2-bromobenzenesulfonyl)azetidin-3-yl]oxy}-1,3-thiazole
• 2-[1-(2-bromophenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole
• 2-((1-((2-bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole
• 1705246-29-2
• 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole

• Inchi： 1S/C12H11BrN2O3S2/c13-10-3-1-2-4-11(10)20(16,17)15-7-9(8-15)18-12-14-5-6-19-12/h1-6,9H,7-8H2
• InChI Key： XRYXTNMOSNLJIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 373.93945g/mol
• Monoisotopic Mass: 373.93945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole

2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole: A Comprehensive Overview

The compound 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole, identified by the CAS number 1705246-29-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

At its core, the molecule consists of a thiazole ring, a heterocyclic aromatic compound, which serves as a versatile scaffold for various functional groups. The thiazole ring is attached to an azetidine moiety, a four-membered cyclic amine, which introduces rigidity and unique electronic properties to the molecule. The azetidine group is further substituted with a sulfonyl group linked to a bromophenyl ring, enhancing the compound's stability and bioavailability.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The bromophenyl sulfonyl group is known to enhance the molecule's ability to interact with biological targets, making it a valuable component in drug design. Researchers have also explored the potential of this compound in imaging agents and sensors due to its photostability and fluorescence properties.

The synthesis of 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azetidine ring through ring-closing metathesis and the subsequent introduction of the sulfonyl group via nucleophilic aromatic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a building block for more complex molecules has been documented in several recent publications, underscoring its versatility as an intermediate in organic synthesis. Additionally, its role as a ligand in metal complexes has opened new avenues for catalysis and materials science.

The structural integrity of 1705246-29-2 is further enhanced by the presence of electron-withdrawing groups like the sulfonyl bromide moiety, which not only stabilizes the molecule but also contributes to its reactivity in various chemical transformations. This makes it an ideal candidate for exploring novel reaction pathways and mechanisms.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to make it more cost-effective and scalable for large-scale production. Furthermore, investigations into its biocompatibility and pharmacokinetic properties are expected to pave the way for its use in clinical applications.

In conclusion, 2-((1-((2-Bromophenyl)sulfonyl)azetidin-3-yl)oxy)thiazole, with its unique structure and diverse applications, represents a significant advancement in modern organic chemistry. Its continued exploration promises to unlock new possibilities across multiple disciplines, solidifying its position as a key player in contemporary chemical research.